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This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to help researchers, scientists, and drug development professionals overcome common

challenges encountered during the training of Physics-Informed Neural Networks (PINNs).

Troubleshooting Guide
This section addresses specific issues that can arise during PINN training, offering potential

solutions and detailed experimental protocols.

Q1: My PINN training loss is stagnating or oscillating significantly. What are the first steps to

troubleshoot this?

A1: Loss stagnation or oscillation is a common issue in PINN training, often pointing to

problems with the learning rate, network architecture, or the balance of loss terms.

Initial Diagnostic Steps:

Adjust the Learning Rate: A learning rate that is too high can cause the loss to oscillate,

while one that is too low can lead to stagnation. Start with a moderately large learning rate

(e.g., 0.1) and observe the loss evolution. If it oscillates, gradually reduce the learning rate.

[1] A ReduceLROnPlateau learning rate scheduler, available in both TensorFlow and

PyTorch, can be highly effective. This callback allows you to decrease the learning rate when

the loss metric has stopped improving.[1]
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Examine Network Architecture: For many PDE problems, shallow and wide networks tend to

perform better than deep and narrow ones.[1] If you are using a very deep network, try

reducing the number of hidden layers and increasing the number of neurons per layer.

Check Input Normalization: Failing to normalize the input data to a consistent range (e.g.,

[-1, 1]) can significantly hinder convergence.[1] It is crucial to incorporate this normalization

step into the network architecture itself to ensure that the gradients are calculated correctly

with respect to the original, un-normalized inputs.[1]

Experimental Protocol: Implementing Input Normalization within the Network

Determine Domain Boundaries: Identify the minimum and maximum values for each of your

input dimensions (e.g., x_min, x_max, t_min, t_max).

Create a Normalization Layer: Add a preliminary layer to your neural network model that

scales the inputs. This can be a simple lambda layer or a custom layer.

TensorFlow/Keras Example:

Train the Network: Proceed with training as usual. The normalization is now an integral part

of the model, and the automatic differentiation will correctly handle the scaling.

Q2: My PINN converges to a trivial or physically incorrect solution. How can I guide the training

towards the correct solution?

A2: This often indicates an imbalance in the loss function, where the network prioritizes

minimizing one component of the loss (e.g., the PDE residual) at the expense of others (e.g.,

boundary or initial conditions), or it may be converging to an unstable fixed point of the system.

Potential Solutions:

Loss Weighting: Manually or dynamically adjusting the weights of the different loss

components is a critical step. There is no one-size-fits-all set of weights, and the optimal

values are problem-dependent. Recent research highlights the importance of proper

weighting to balance data fitting and physics consistency.[2][3]
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Manual Weighting: Start by assigning equal weights to all loss terms. If the network is

failing to satisfy the boundary conditions, for example, increase the weight of the boundary

loss term.

Dynamic Weighting: More advanced techniques involve dynamically updating the weights

during training. One approach is to use a method based on the Neural Tangent Kernel

(NTK) to adaptively calibrate the convergence rate of different loss components.[4][5]

Another method, Dynamically Normalized PINNs (DN-PINNs), determines the relative

weights based on gradient norms, which are updated during training.[6]

Regularization for Dynamical Systems: For problems involving dynamical systems, the PINN

might converge to an unstable fixed point, which is a valid mathematical solution to the PDE

but is not the physically correct one. A regularization scheme can be introduced to penalize

solutions that correspond to unstable fixed points.[7][8] This involves calculating the

Jacobian of the system at collocation points and adding a penalty term to the loss if the

eigenvalues indicate instability.[7][8]

Adaptive Sampling: Instead of a fixed set of collocation points, adaptively resample points in

regions with high errors during training. This focuses the network's attention on the areas

where it is struggling the most.[9]

Experimental Protocol: Implementing a Simple Manual Loss Weighting Scheme

Define Individual Loss Components: In your training script, calculate the loss for the PDE

residual (loss_pde), boundary conditions (loss_bc), and initial conditions (loss_ic) separately.

Introduce Weight Hyperparameters: Create trainable or tunable weight parameters (e.g.,

w_pde, w_bc, w_ic).

Combine the Losses: The total loss is a weighted sum of the individual components:

total_loss = w_pde * loss_pde + w_bc * loss_bc + w_ic * loss_ic.

Tune the Weights: Start with equal weights (e.g., w_pde = 1.0, w_bc = 1.0, w_ic = 1.0).

Iterate and Observe: If, for instance, the solution at the boundaries is inaccurate, increase

w_bc (e.g., to 10.0 or 100.0) and retrain. Monitor the individual loss components to see how

they respond to the new weighting.
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Logical Relationship for Troubleshooting Loss Stagnation
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Caption: A flowchart for troubleshooting PINN training instability.

Frequently Asked Questions (FAQs)
Q: What is the best optimizer for training PINNs?

A: The choice of optimizer significantly impacts the performance of PINNs. While Adam is a

popular and robust choice for initial training stages, quasi-Newton methods like L-BFGS can

achieve more accurate results in fewer iterations.[10][11] A common and effective strategy is a

two-stage approach:

Adam: Use the Adam optimizer for a large number of initial iterations to navigate the complex

loss landscape and avoid saddle points.[10]

L-BFGS: Switch to the L-BFGS optimizer to fine-tune the solution and accelerate

convergence to a sharp minimum.[10][11]

Recent studies have also shown that advanced optimizers like SSBroyden with Wolfe line-

search can be highly effective and reliable for training PINNs.[12]
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Optimizer Strengths Weaknesses
Recommended
Usage

Adam

Robust, good for initial

exploration of the loss

landscape.

Can struggle to

converge to sharp

minima.

Use for the initial

phase of training (e.g.,

first 1000-10,000

iterations).[12][13]

L-BFGS

Incorporates second-

order information for

faster convergence to

sharp minima.[12][13]

More prone to getting

trapped in local

minima or saddle

points if used from the

start.[10]

Use after an initial

training phase with

Adam for fine-tuning.

[10][11]

Adam + L-BFGS

Combines the

strengths of both

optimizers.[10][11]

Requires a two-stage

training process.

A highly

recommended state-

of-the-art training

scheme.[10]

SSBroyden

Strong convergence

properties, effective

for complex PDEs.[12]

Less commonly

available in standard

deep learning

libraries.

For advanced users

seeking optimal

performance.[12]

Q: How do I choose the right activation function for my PINN?

A: The choice of activation function is more critical in PINNs than in standard neural networks

because the network's outputs are differentiated multiple times.[1]

Differentiability: The activation function must be differentiable at least n + 1 times, where n is

the order of the highest derivative in your PDE.[1] For example, if your PDE involves a

second-order derivative, you need an activation function with at least three non-zero

derivatives. This makes functions like tanh and sin suitable for many problems, while ReLU

is often a poor choice due to its non-differentiable point at zero.

Adaptive Activation Functions: Introducing a scalable hyperparameter within the activation

function can significantly improve convergence rates and accuracy.[14][15] This

hyperparameter can be made trainable, allowing the network to learn the optimal activation

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://arxiv.org/html/2501.16371v1
https://arxiv.org/html/2501.16371v5
https://arxiv.org/html/2501.16371v1
https://arxiv.org/html/2501.16371v5
https://rua.ua.es/bitstream/10045/150005/3/Urban_etal_2025_JComputPhys.pdf
https://rua.ua.es/bitstream/10045/150005/3/Urban_etal_2025_JComputPhys.pdf
https://www.researchgate.net/publication/378103804_Challenges_in_Training_PINNs_A_Loss_Landscape_Perspective
https://rua.ua.es/bitstream/10045/150005/3/Urban_etal_2025_JComputPhys.pdf
https://www.researchgate.net/publication/378103804_Challenges_in_Training_PINNs_A_Loss_Landscape_Perspective
https://rua.ua.es/bitstream/10045/150005/3/Urban_etal_2025_JComputPhys.pdf
https://arxiv.org/html/2501.16371v1
https://arxiv.org/html/2501.16371v1
https://medium.com/data-science/10-useful-hints-and-tricks-for-improving-pinns-1a5dd7b86001
https://medium.com/data-science/10-useful-hints-and-tricks-for-improving-pinns-1a5dd7b86001
https://arxiv.org/abs/1906.01170
https://pubs.aip.org/aip/acp/article-pdf/doi/10.1063/5.0210505/19985117/350001_1_5.0210505.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15614678?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


function shape for the specific problem.[14][16] For example, a common adaptive activation

function is σ(a * x), where a is a trainable parameter.

Experimental Workflow for Implementing Adaptive Activation Functions

Define Network Architecture

Incorporate a trainable scaling
parameter 'a' in the activation

function: activation(a * x)

Initialize 'a' (e.g., as a small
constant or randomly)

Train the PINN

The optimizer updates both
network weights and the

scaling parameter 'a'
Improved Convergence and Accuracy

 Backpropagation 

Click to download full resolution via product page

Caption: Workflow for using adaptive activation functions in PINNs.

Q: My PINN is very sensitive to the network architecture. Are there any general guidelines for

designing the network?

A: While the optimal architecture is problem-dependent, here are some general guidelines that

have proven effective:
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Shallow and Wide Networks: As a rule of thumb, start with a network that is wider rather than

deeper.[1] For example, a network with 4 hidden layers and 50 neurons per layer is often a

better starting point than a network with 10 hidden layers and 20 neurons per layer.

Ensemble Methods: To improve stability and accuracy, consider using an ensemble of

PINNs. Training multiple PINNs with different random initializations and averaging their

predictions can help to avoid convergence to incorrect solutions.[17]

Specialized Architectures: For complex problems, more advanced architectures might be

necessary:

XPINNs (Extended PINNs): These architectures use domain decomposition, breaking a

large, complex problem into smaller, simpler sub-problems. This can be particularly useful

for problems with discontinuities.

MoE-PINNs (Mixture of Experts PINNs): This approach uses a gating network to combine

the predictions of several specialized PINNs, each potentially with a different activation

function. This has been shown to work consistently well.[1]

Comparison of Architectural Strategies

Strategy Description Best For

Shallow & Wide
Fewer hidden layers, more

neurons per layer.

General starting point for most

PDE problems.[1]

Ensemble PINNs

Averaging predictions from

multiple independently trained

PINNs.

Improving robustness and

avoiding convergence to

spurious local minima.[17]

XPINNs

Decomposing the

computational domain into

subdomains.

Problems with complex

geometries or discontinuities.

MoE-PINNs

Using a gating network to

weight the outputs of multiple

"expert" PINNs.

Problems where different

regions of the domain might

benefit from different network

properties.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Support Center: Improving Physics-Informed
Neural Network (PINN) Stability]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15614678#how-to-improve-the-stability-of-pinn-
training]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b15614678#how-to-improve-the-stability-of-pinn-training
https://www.benchchem.com/product/b15614678#how-to-improve-the-stability-of-pinn-training
https://www.benchchem.com/product/b15614678#how-to-improve-the-stability-of-pinn-training
https://www.benchchem.com/product/b15614678#how-to-improve-the-stability-of-pinn-training
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15614678?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15614678?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

